Cas no 94009-17-3 (4-Methyl-3-(1H-pyrrol-1-yl)aniline)

• Product Name: 4-Methyl-3-(1H-pyrrol-1-yl)aniline
• CAS No: 94009-17-3
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• MDL: MFCD07643299
• CID: 1068505
• Update Time: 2025-05-21

4-Methyl-3-(1H-pyrrol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-(1H-pyrrol-1-yl)aniline

• MDL： MFCD07643299
• Inchi： 1S/C11H12N2/c1-9-4-5-10(12)8-11(9)13-6-2-3-7-13/h2-8H,12H2,1H3
• InChI Key： NEQLOMKLDPPIFV-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)C1C=C(C=CC=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

4-Methyl-3-(1H-pyrrol-1-yl)aniline Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 4-Methyl-3-(1H-pyrrol-1-yl)aniline

Professional Introduction to 4-Methyl-3-(1H-pyrrol-1-yl)aniline (CAS No. 94009-17-3)

4-Methyl-3-(1H-pyrrol-1-yl)aniline, identified by its Chemical Abstracts Service (CAS) number 94009-17-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic amine has garnered attention due to its structural uniqueness and potential biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of 4-Methyl-3-(1H-pyrrol-1-yl)aniline consists of a pyrrole ring fused with an aniline moiety, further substituted with a methyl group at the 4-position. This configuration imparts distinct electronic and steric properties, which are critical in determining its interaction with biological targets. The presence of the pyrrole ring enhances its potential as a pharmacophore, facilitating binding to various enzymes and receptors.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds featuring the pyrrole-aniline scaffold. Studies have indicated that such molecules exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The methyl substitution at the 4-position of the aniline ring is particularly noteworthy, as it can modulate the compound's solubility and bioavailability, thereby influencing its therapeutic efficacy.

One of the most compelling aspects of 4-Methyl-3-(1H-pyrrol-1-yl)aniline is its potential in oncology research. Preclinical studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in tumor progression, such as tyrosine kinases and cyclin-dependent kinases. The pyrrole moiety, in particular, has been shown to enhance binding affinity to these targets, suggesting its role as an effective scaffold for developing novel anticancer agents.

The synthesis of 4-Methyl-3-(1H-pyrrol-1-yl)aniline is another area of active investigation. Researchers have developed various synthetic routes to achieve high yields and purity, employing techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions. These advancements not only facilitate the production of the compound but also open avenues for modifying its structure to optimize biological activity.

The pharmacokinetic profile of 4-Methyl-3-(1H-pyrrol-1-yl)aniline is also a critical consideration in drug development. Preliminary studies suggest that this compound exhibits moderate oral bioavailability and a reasonable half-life, making it a promising candidate for further clinical evaluation. Additionally, its metabolic stability appears to be favorable, which is essential for ensuring sustained therapeutic effects.

In conclusion, 4-Methyl-3-(1H-pyrrol-1-yl)aniline (CAS No. 94009-17-3) represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to evolve, this compound is poised to play a crucial role in the discovery and development of novel therapeutic agents.